![molecular formula C12H14O3S B1323774 Ethyl 4-(ethylthio)benzoylformate CAS No. 300355-73-1](/img/structure/B1323774.png)
Ethyl 4-(ethylthio)benzoylformate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(ethylthio)benzoylformate is an organic compound with the empirical formula C12H14O3S . It is a solid substance and is used as an organic building block .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCCOC(=O)C(=O)c1ccc(SCC)cc1
. The InChI representation is 1S/C12H14O3S/c1-3-15-12(14)11(13)9-5-7-10(8-6-9)16-4-2/h5-8H,3-4H2,1-2H3
. Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 238.30 . More specific physical and chemical properties like melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
1. Asymmetric Reduction
A significant application of ethyl benzoylformate is in asymmetric reduction. A study by Amano et al. (1983) demonstrated the use of Mg-catalyzed asymmetric reduction of ethyl benzoylformate using NADH model compounds containing chiral 1,1'-binaphthyls. This process was pivotal in obtaining better enantiomeric excess (ee) of the reduction product, showcasing the compound's role in stereoselective synthesis (Amano, Watanabe, Baba, Oda, & Inouye, 1983).
2. Reductive Carboxylation
Maekawa et al. (2017) explored the reductive carboxylation of ethyl benzoate, where ethyl benzoylformate played a role in carbon-carbon bond formation. This process involved magnesium-promoted reactions, highlighting the compound's utility in novel bond-forming reactions (Maekawa, Okawara, & Murakami, 2017).
Properties
IUPAC Name |
ethyl 2-(4-ethylsulfanylphenyl)-2-oxoacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3S/c1-3-15-12(14)11(13)9-5-7-10(8-6-9)16-4-2/h5-8H,3-4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTHJFEBXJXKUHL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CC=C(C=C1)SCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60641291 |
Source
|
Record name | Ethyl [4-(ethylsulfanyl)phenyl](oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
300355-73-1 |
Source
|
Record name | Ethyl [4-(ethylsulfanyl)phenyl](oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.